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For Researchers, Scientists, and Drug Development Professionals

Introduction

Fuscaxanthone C is a prenylated xanthone first isolated from the stem bark of Garcinia fusca.
[1][2] It belongs to a class of secondary metabolites that have garnered significant interest in
the scientific community due to their diverse biological activities, including potential cancer
chemopreventive and antibacterial properties.[1][3] This technical guide provides a
comprehensive overview of the chemical structure and spectroscopic data of Fuscaxanthone
C, along with the experimental protocols for its isolation and characterization, to support
ongoing research and drug development efforts.

Chemical Structure

Fuscaxanthone C has the molecular formula C2sH300s, as determined by High-Resolution
Mass Spectrometry (HRMS).[2] The structure was elucidated through extensive spectroscopic
analysis, primarily using Nuclear Magnetic Resonance (NMR) techniques, including 1D (*H and
13C) and 2D (HMBC, HSQC, and NOE) experiments.[2] The molecule features a xanthone core
substituted with three methoxy groups and two prenyl (3-methylbut-2-enyl) groups.[2]
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Maceration with acetone
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Filtration and concentration in vacuo

Partition between n-hexane and 90% aq. MeOH

n-Hexane fraction (discarded) ’

Concentration of MeOH fraction

l

Silica gel column chromatography
(elution with n-hexane-EtOAc gradient)
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Collection of fractions

l

Further purification of selected fractions
(e.g., Sephadex LH-20, preparative TLC)

Pure Fuscaxanthone C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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